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Compound of Interest

Compound Name: N-Cyclohexyl-1,3-propanediamine

Cat. No.: B145808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions
for N-Cyclohexyl-1,3-propanediamine (CAS No. 3312-60-5). The information is compiled
from various safety data sheets and chemical databases to ensure a comprehensive resource
for laboratory and industrial settings.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Cyclohexyl-1,3-propanediamine
is presented below. These properties are essential for understanding the substance's behavior
and for designing safe handling and storage procedures.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b145808?utm_src=pdf-interest
https://www.benchchem.com/product/b145808?utm_src=pdf-body
https://www.benchchem.com/product/b145808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H20N2 [1112]
Molecular Weight 156.27 g/mol [1][2]

Clear, colorless to light
Appearance o [3]
yellow/orange liquid

Melting Point -17 to -15 °C (lit.) [11[3]

. , 85-89 °C @ 2 Torr; 120-123 °C
Boiling Point . [1][3]
@ 20 mm Hg (lit.)

0.9+£0.1 g/cm3; 0.917 g/mL at

Density 25 °C (iit) [1][3]
Flash Point 214 °F (101.1 °C) [1][3]
Water Solubility 5000 g/L at 20 °C [3]
Refractive Index n20/D 1.482 (lit.) [3]

Hazard Identification and Classification

N-Cyclohexyl-1,3-propanediamine is classified as a hazardous substance. The following
table summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.
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Hazard Class Category Hazard Statement

H290: May be corrosive to

Corrosive to metals Category 1
metals
) S H314: Causes severe skin
Skin corrosion/irritation Sub-category 1A/1B
burns and eye damage
Serious eye damage/eye H318: Causes serious eye
o Category 1
irritation damage
Acute toxicity, Oral Category 4 H302: Harmful if swallowed
) o H317: May cause an allergic
Skin sensitization Category 1

skin reaction

Note: Classifications may vary slightly between suppliers.

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
critical to minimize exposure and ensure safety.

Engineering Controls

o Ventilation: Handle in a well-ventilated place, preferably in a certified chemical fume hood to
avoid inhalation of vapors.[1][4][5]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are close to the workstation location.[5][6]

Personal Protective Equipment (PPE) Workflow

The following diagram illustrates the recommended workflow for donning and using PPE when
handling N-Cyclohexyl-1,3-propanediamine.
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Personal Protective Equipment (PPE) Workflow

Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles are
required. A face shield should
be worn in situations with a

higher risk of splashes.[5][7]

Protects against severe eye

damage and irritation.[1][8]

Hand Protection

Chemical-resistant gloves such
as nitrile or neoprene are
recommended. Inspect gloves
for any signs of degradation or

punctures before use.[4][5]

Prevents skin contact which
can cause severe burns and

may be toxic.[8][9]

Body Protection

A flame-retardant lab coat that
fastens securely is essential.
For larger quantities or splash
risks, a chemical-resistant
apron over the lab coat is
advised.[5]

Protects against skin contact
and contamination of personal
clothing.[4]

Respiratory Protection

All handling of the compound
or its solutions should be
conducted in a certified
chemical fume hood. If a fume
hood is not available, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates should be used.[5]

Prevents inhalation of harmful

vapors.[9]

Foot Protection

Substantial, closed-toe shoes
are mandatory in the

laboratory.[5]

Protects against spills.

First Aid Measures

Immediate medical attention is required in case of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor/physician.[1][8]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Immediately call a
POISON CENTER or doctor/physician. Wash

contaminated clothing before reuse.[1][8][10]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[1][8]

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or
doctor/physician.[1][8]

Storage and Disposal

Storage

» Store in a corrosion-resistant container with a resistant inner liner.[1]

and acid chlorides.[9]

Disposal

Store locked up.[1][8]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4]

Store away from incompatible materials such as oxidizing agents, acids, acid anhydrides,

Keep away from heat, sparks, open flames, and other ignition sources.[8]

» Dispose of contents/container to an approved waste disposal plant in accordance with

applicable local, state, and federal regulations.[1][10]
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Experimental Protocols

Detailed experimental protocols for the determination of all safety data are not publicly
available in the provided search results. The toxicological data, such as LD50 values, are
typically determined through standardized OECD (Organisation for Economic Co-operation and
Development) test guidelines. For instance, skin corrosion/irritation is often assessed using
OECD Test Guideline 404.[10] Specific details of these studies for N-Cyclohexyl-1,3-
propanediamine are proprietary to the manufacturers and registration holders.

Logical Relationships in Safe Handling

The following diagram illustrates the logical flow of considerations for the safe handling of N-
Cyclohexyl-1,3-propanediamine, from initial assessment to emergency response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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